tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-fluoro-4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H20FNO2/c1-10(2,3)15-9(14)13-7-5-11(4,12)6-8-13/h5-8H2,1-4H3
• InChI Key: DIWUMINDALALEH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)OC(C)(C)C)F
• Molecular Formula: C11H20FNO2
• Molecular Weight: 217.28 g/mol
• CAS No.: 1374655-14-7

Description

Tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H20FNO2 and its molecular weight is 217.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis in Pharmaceutical Intermediates

Tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate is noted for its role as an intermediate in the synthesis of various pharmacologically active compounds. For instance, it serves as an intermediate in the development of the protein tyrosine kinase Jak3 inhibitor, CP-690550 (Chen Xin-zhi, 2011). Additionally, this compound is utilized in the synthesis of omisertinib (AZD9291), a medication with significant biological activity (Bingbing Zhao et al., 2017).

Role in Antibacterial Agent Development

The tert-butyl moiety, as part of the compound structure, has been studied in the context of antibacterial agent synthesis. For example, research into fluoronaphthyridines, where the tert-butyl group plays a critical role, has led to the development of new antibacterial agents (Daniel Bouzard et al., 1989).

Involvement in Stereoselective Syntheses

This compound is also significant in stereoselective syntheses. For instance, its derivatives have been used in the stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates, highlighting its versatility in creating specific molecular configurations (V. Boev et al., 2015).

Applications in Photomechanical Crystals

In another interesting application, derivatives of tert-butyl esters, including those with fluorine substitutions, have been used in the synthesis of photomechanical crystals. These crystals exhibit unique properties like reversible motion upon exposure to UV light (R. Al‐Kaysi et al., 2017).

Role in Chemical Synthesis Techniques

This compound is also a key subject in studies focusing on chemical synthesis techniques. For example, its structure and synthesis have been a topic of research in the context of developing more efficient synthetic routes for pharmacologically relevant compounds (Binliang Zhang et al., 2018).